2-(3-benzoyl-6-ethyl-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-6-ethyl-4-oxoquinolin-1-yl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H24N2O4/c1-3-18-12-13-24-22(14-18)27(32)23(26(31)19-8-5-4-6-9-19)16-29(24)17-25(30)28-20-10-7-11-21(15-20)33-2/h4-16H,3,17H2,1-2H3,(H,28,30)
• InChI Key: DEINUCXPUIIAQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=CC=C3)CC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C27H24N2O4
• Molecular Weight: 440.5 g/mol

Description

2-(3-benzoyl-6-ethyl-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BEA-2, and it has been found to have a variety of interesting properties that make it useful for a range of different applications.

Scientific Research Applications

Synthesis and Pharmacological Activities

Quinoline derivatives are known for their wide range of pharmacological importance, including anti-inflammatory, analgesic, and anti-bacterial activities. The synthesis of these compounds often involves the preparation of N-substituted acetamides and other related structures. These compounds have been synthesized, purified, and characterized by analytical and spectral data, indicating their potential for pharmacological applications (Rajveer, Kumaraswamy, Sudharshini, & Rathinaraj, 2010).

Targeting Matrix Metalloproteases in Osteoarthritis

Some quinoline derivatives have been investigated for their ability to attenuate matrix-degrading enzymes in early osteoarthritis-affected joints. These compounds, including variations of quinoline acetamide, have shown potential in reducing MMP13 mRNA expression, suggesting their utility in addressing cartilage destruction associated with osteoarthritis progression (Inagaki et al., 2022).

Anxiosedative and Antidepressant Properties

Quinazoline acetanilide derivatives have been synthesized and assessed for their anxiosedative and antidepressant properties. Certain derivatives have exhibited pronounced anxiolytic, antiphobic, and antidepressant activity, highlighting the potential of quinoline and quinazoline derivatives in developing new treatments for anxiety and depression (Tyurenkov, Ozerov, Solodunova, Archakova, Shmatova, & Sampieva, 2013).

Antimicrobial Agents

The synthesis and characterization of new quinazolines as potential antimicrobial agents have been explored, with certain derivatives showing antibacterial and antifungal activities against various pathogens. This suggests the potential use of quinoline derivatives in combating microbial infections (Desai, Shihora, & Moradia, 2007).